molecular formula C16H16O2S B5561159 3-{[(3,4-dimethylphenyl)thio]methyl}benzoic acid

3-{[(3,4-dimethylphenyl)thio]methyl}benzoic acid

Cat. No. B5561159
M. Wt: 272.4 g/mol
InChI Key: ODEHDFKNVPEAFK-UHFFFAOYSA-N
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Description

3-{[(3,4-dimethylphenyl)thio]methyl}benzoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DMTB acid and has shown promising results in scientific research studies.

Scientific Research Applications

Spectroscopic and Structural Characterization

  • Mefenamic acid, a compound related to 3-{[(3,4-dimethylphenyl)thio]methyl}benzoic acid, has been studied for its polymorphs using vibrational (IR and Raman) and solid-state NMR spectroscopies. These studies are crucial for understanding the structural and morphological characteristics of such compounds (Cunha et al., 2014).

Luminescence Sensing

  • Dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks, related to the compound , have been developed for luminescence sensing of benzaldehyde-based derivatives. This application is significant for the development of fluorescence sensors (Shi et al., 2015).

Reaction Mechanism Studies

  • The chemistry of thiourea, which reacts with benzil to form various compounds, has been investigated. These studies are important for understanding the reaction mechanisms involving compounds like this compound (Broan & Butler, 1991).

Antimicrobial and Antituberculosis Applications

  • Triphenyl adduct of 2-[(2,6-dimethylphenyl)amino]benzoic acid and its derivatives have been studied for their antimicrobial and antituberculosis properties. Such research is crucial in the medical field for developing new treatments (Dokorou et al., 2004).

Catalyst in Organic Synthesis

  • Aryl- and alkenylboronic esters can be carboxylated with CO2 in the presence of certain catalysts. This process is relevant for the preparation of various functionalized aryl- and alkenyl-carboxylic acids, indicating potential applications in organic synthesis (Ukai et al., 2006).

Anti-Inflammatory Constituents

  • Research on Melicope semecarpifolia has identified benzoic acid derivatives with anti-inflammatory properties. This discovery is significant for the development of new anti-inflammatory agents (Chen et al., 2008).

Crystal Engineering

  • The synthesis and characterization of various complexes of N,N'-bis(2,6-diisopropylphenyl)-4-toluamidinate ligand show potential in crystal engineering applications. These studies are crucial for understanding the properties and applications of such complexes (Boere et al., 2005).

properties

IUPAC Name

3-[(3,4-dimethylphenyl)sulfanylmethyl]benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16O2S/c1-11-6-7-15(8-12(11)2)19-10-13-4-3-5-14(9-13)16(17)18/h3-9H,10H2,1-2H3,(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ODEHDFKNVPEAFK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)SCC2=CC(=CC=C2)C(=O)O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

272.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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